Cas no 1807190-84-6 (3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide)

• Product Name: 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide
• CAS No: 1807190-84-6
• MF: C₆H₅BrFNO₃S
• MW: 270.076203107834
• CID: 4974070
• Update Time: 2025-07-15

3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide

• Inchi： 1S/C6H5BrFNO3S/c7-4-1-3(10)2-5(6(4)8)13(9,11)12/h1-2,10H,(H2,9,11,12)
• InChI Key： TYBSSKFFAJTVKU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)S(N)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 0.9
• Topological Polar Surface Area: 88.8

Additional information on 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide

Introduction to 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide (CAS No. 1807190-84-6)

3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide (CAS No. 1807190-84-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive bromine, fluorine, and hydroxyl functional groups, which contribute to its potential therapeutic applications and biological activities.

The molecular structure of 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide consists of a benzene ring substituted with a bromine atom at the 3-position, a fluorine atom at the 2-position, and a hydroxyl group at the 5-position. The sulfonamide moiety at the para position further enhances its chemical reactivity and biological properties. This combination of functional groups makes it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide in the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound exhibits significant anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide have also been studied extensively. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability is relatively high, and it exhibits good tissue penetration, making it suitable for systemic administration.

Safety and toxicity studies are essential for any potential drug candidate. Preclinical toxicity assessments of 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further evaluation in clinical trials.

The synthetic route to 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the bromination of a substituted benzene ring, followed by fluorination and hydroxylation reactions. The final step involves the introduction of the sulfonamide group through a nucleophilic substitution reaction.

In conclusion, 3-Bromo-2-fluoro-5-hydroxybenzenesulfonamide (CAS No. 1807190-84-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in treating various diseases and conditions.